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Compound of Interest

Compound Name: 4'-Nitrodecananilide

CAS No.: 72298-63-6

Cat. No.: B024458

Get Quote

This guide provides a comprehensive technical overview of 4'-Nitrodecananilide, a key

chemical intermediate. Intended for researchers, scientists, and professionals in drug

development, this document delves into the molecule's synthesis, detailed structural analysis,

and significant applications, grounding all information in established scientific principles and

methodologies.

Introduction and Chemical Identity
4'-Nitrodecananilide, more commonly and accurately known as 4'-Nitroacetanilide, is a

nitrated derivative of acetanilide.[1] It serves as a crucial precursor in the synthesis of various

organic compounds, particularly in the dye industry and in the preparation of pharmacologically

relevant molecules.[1][2] Its chemical structure features a nitro group at the para position

(position 4) of the phenyl ring of acetanilide. This substitution significantly influences the

molecule's reactivity and properties.

The IUPAC name for this compound is N-(4-nitrophenyl)acetamide.[3] It is also known by

several synonyms, including p-Nitroacetanilide, N-Acetyl-4-nitroaniline, and 4-
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Acetamidonitrobenzene.[3]

Physicochemical Properties
4'-Nitroacetanilide is a solid at room temperature, typically appearing as yellow to green-yellow

or green-brown crystals.[2] A summary of its key physicochemical properties is presented in

Table 1.

Property Value Reference(s)

CAS Number 104-04-1 [3]

Molecular Formula C₈H₈N₂O₃ [3]

Molecular Weight 180.16 g/mol [3]

Melting Point 213-215 °C [2]

Appearance
Solid, yellow to green-yellow or

green-brown
[2]

Solubility
2.2 g/L in water at room

temperature
[2]

InChIKey
NQRLPDFELNCFHW-

UHFFFAOYSA-N
[3]

SMILES CC(=O)NC1=CC=C(C=C1)[O-] [3]

Synthesis of 4'-Nitroacetanilide
The most common and efficient method for the synthesis of 4'-Nitroacetanilide is through the

electrophilic aromatic substitution of acetanilide. This process involves the nitration of the

benzene ring using a nitrating mixture, which is a combination of concentrated nitric acid and

concentrated sulfuric acid.[2][4]

Rationale Behind the Experimental Design
The acetamido group (-NHCOCH₃) in acetanilide is an ortho, para-directing and activating

group. However, direct nitration of aniline is not feasible as the amino group is susceptible to

oxidation by the nitrating mixture.[4] Therefore, the amino group is first protected by acetylation
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to form acetanilide. The acetyl group moderates the reactivity of the ring and prevents

oxidation, while still directing the incoming electrophile (the nitronium ion, NO₂⁺) to the para

position, which is sterically less hindered than the ortho positions.[4] Sulfuric acid acts as a

catalyst, protonating nitric acid to facilitate the formation of the highly electrophilic nitronium ion.

[2] Temperature control is critical to prevent over-nitration and side reactions.[4]

Experimental Protocol
The following is a detailed, step-by-step methodology for the laboratory-scale synthesis of 4'-

Nitroacetanilide:

Preparation of the Acetanilide Solution:

In a clean beaker, dissolve 3.0 g of finely powdered acetanilide in 3.0 mL of glacial acetic

acid.[4]

Gentle warming in a water bath may be necessary to achieve complete dissolution.[4]

Cool the solution in an ice bath.

Preparation of the Nitrating Mixture:

Caution: This step should be performed in a fume hood with appropriate personal

protective equipment (PPE), including gloves and safety goggles.

In a separate flask, carefully add 3.0 mL of concentrated sulfuric acid to 1.5 mL of fuming

nitric acid, while cooling the mixture in an ice bath.[4]

Nitration Reaction:

Slowly add the chilled nitrating mixture dropwise to the cold acetanilide solution using a

dropping funnel, with continuous and vigorous stirring.[4]

Crucially, maintain the reaction temperature below 20°C throughout the addition to

minimize the formation of the ortho isomer and prevent unwanted side reactions.[4]

After the complete addition of the nitrating mixture, remove the reaction vessel from the

ice bath and allow it to stand at room temperature for approximately 30 minutes to ensure
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the reaction goes to completion.[4]

Isolation and Purification:

Pour the reaction mixture slowly and with stirring into a beaker containing about 100 g of

crushed ice.[4] This will cause the crude 4'-Nitroacetanilide to precipitate out of the

solution.

Collect the solid product by vacuum filtration using a Buchner funnel.[5]

Wash the collected crystals thoroughly with cold water to remove any residual acid.[4]

The crude product can be further purified by recrystallization from ethanol to yield pale

yellow needles.[6]
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Caption: Workflow for the synthesis of 4'-Nitroacetanilide.

Structural Elucidation and Characterization
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A combination of spectroscopic techniques is employed to confirm the molecular structure and

purity of the synthesized 4'-Nitroacetanilide.

Analytical Workflow Diagram
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Caption: Analytical workflow for structural confirmation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of 4'-Nitroacetanilide provides key information about the arrangement of

protons in the molecule. In a deuterated dimethyl sulfoxide (DMSO-d₆) solvent, the following

characteristic signals are observed:

~2.10 ppm (singlet, 3H): This signal corresponds to the three equivalent protons of the

methyl group (-CH₃) of the acetamido moiety.[7]

~7.77 ppm and ~8.21 ppm (multiplets, 4H total): These signals arise from the four protons on

the aromatic ring.[7] Due to the para-substitution pattern, they appear as a second-order

AA'BB' system, which often presents as two distinct multiplets.[7]
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~10.52 ppm (broad singlet, 1H): This downfield signal is characteristic of the amide proton (-

NH-).[7]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum further confirms the carbon framework of the molecule. The expected

chemical shifts are:

~24 ppm: The carbon of the methyl group.

~119 ppm and ~125 ppm: Carbons of the aromatic ring.

~143 ppm and ~145 ppm: Aromatic carbons attached to the nitro and acetamido groups,

respectively.

~169 ppm: The carbonyl carbon of the amide group.

Infrared (IR) Spectroscopy
The IR spectrum is instrumental in identifying the key functional groups present in 4'-

Nitroacetanilide. Characteristic absorption bands include:

~3300 cm⁻¹: N-H stretching of the secondary amide.

~1680 cm⁻¹: C=O stretching of the amide (Amide I band).

~1550 cm⁻¹ and ~1340 cm⁻¹: Asymmetric and symmetric stretching of the nitro group (NO₂).

~1600 cm⁻¹ and ~1480 cm⁻¹: C=C stretching within the aromatic ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The electron ionization (EI) mass spectrum of 4'-Nitroacetanilide will show a

molecular ion peak (M⁺) at an m/z ratio of 180, corresponding to the molecular weight of the

compound.[8] Key fragmentation patterns can also be observed, which help in confirming the

structure.
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Applications in Research and Development
4'-Nitroacetanilide is a versatile intermediate with several important applications:

Dye Synthesis: It is a key precursor in the manufacturing of certain azo dyes.[1] The nitro

group can be reduced to an amino group, which can then be diazotized and coupled with

other aromatic compounds to produce a wide range of colors.

Pharmaceutical Synthesis: The structural motif of 4'-Nitroacetanilide is found in various

pharmacologically active compounds. It can be used as a starting material for the synthesis

of more complex molecules with potential therapeutic applications. For instance, it has been

used to prepare 4-aminoacetanilide.[2]

Biochemical Research: 4'-Nitroacetanilide has been utilized as a substrate in enzymatic

assays, for example, to study the hydrolytic activity of certain enzymes by monitoring the

reaction progress through UV spectroscopy.[2]

Materials Science: Derivatives of 4'-Nitroacetanilide have been investigated for their potential

use in the development of novel materials.

Safety and Handling
4'-Nitroacetanilide is classified as an irritant and may cause skin, eye, and respiratory irritation.

[9] It is essential to handle this chemical in a well-ventilated area, preferably a fume hood, while

wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[9] Avoid breathing dust and ensure thorough washing after handling.[9]

Conclusion
4'-Nitroacetanilide is a fundamentally important organic compound with a well-established

synthesis protocol and clear spectroscopic signatures for its characterization. Its utility as a

chemical intermediate in the synthesis of dyes, pharmaceuticals, and other functional

molecules underscores its significance in both academic research and industrial applications. A

thorough understanding of its properties, synthesis, and handling is crucial for its effective and

safe utilization in the laboratory and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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